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Compound Name: Hydroxyaspartic acid
CAS No.: 90625-36-8
Cat. No.: B1621959

Introduction & Rationale

Hydroxyaspartic acid (Hya), specifically B-hydroxyaspartate, is a rare, highly polar non-proteinogenic amino acid containing two chiral centers, whic
C1s[1]. Additionally, synthetic and naturally occurring derivatives of Hya serve as potent blockers of excitatory amino acid transporters (EAATSs), makil

The Analytical Challenge: Detecting Hya in complex biological matrices (e.g., cerebrospinal fluid, plasma, or protein hydrolysates) is notoriously diffict
Mechanistic Insights: The Causality of Derivatization Choices

To design a robust assay, the derivatization chemistry must be matched to the analytical platform and the specific structural challenges of Hya.

* Pre-column OPA Derivatization (HPLC-FLD): o-Phthalaldehyde (OPA) reacts exclusively with primary amines in the presence of a thiol reducing ac

« FMOC-CI and Chiral Selectivity (CE-MS): Underivatized Hya is too small and hydrophilic to interact sufficiently with chiral selectors like 3-cyclodext
electrophoresis-mass spectrometry (CE-MS)[4].

« Microwave-Assisted Derivatization (MAD): Reagents like FMOC-CI or NBD-ClI typically require extended incubation times. MAD utilizes dielectric h

« Two-Step Silylation (GC-MS): For gas chromatography, the highly polar hydroxyl and carboxyl groups of Hya must be neutralized to prevent hydrog

Derivatization Workflow Architecture
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Workflow for hydroxyaspartic acid derivatization and detection across analytical platforms.

Self-Validating Experimental Protocols
Protocol 1: OPA Pre-column Derivatization for HPLC-FLD

Best for: Rapid quantification of total Hya in biocatalytic or enzymatic assays[3].

Reagent Preparation: Dissolve 10 mg of OPA in 1 mL of methanol. Add 10 pL of 2-mercaptoethanol and 9 mL of 0.4 M sodium borate buffer (pH 9.!

Derivatization: In an autosampler vial, mix 10 pL of the Hya-containing sample with 10 pL of the OPA reagent.

Reaction Timing (Critical): Allow the reaction to proceed for exactly 60 seconds at room temperature.

Injection: Inject 5 pL immediately into the HPLC system.

Self-Validation Step: Include a known internal standard (e.g., norvaline). The peak area ratio of Hya to norvaline must remain constant across techi
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Protocol 2: Microwave-Assisted FMOC-CI Derivatization for CE-MS

Best for: Enantioseparation of L/D-erythro and L/D-threo isomers in complex fluids like CSF[4][5].

« Buffer Preparation: Prepare a 100 mM sodium borate buffer adjusted to pH 8.5.

» Reaction Mixture: Combine 50 pL of the biological sample with 50 pL of borate buffer and 100 pL of 5 mM FMOC-CI in acetonitrile.
* Microwave Irradiation: Place the sealed vial in a laboratory microwave synthesizer. Irradiate at 150 W for 3 minutes.

* Quenching: Add 50 pL of 20 mM adamantanamine to react with excess FMOC-CI, preventing baseline interference.

» Self-Validation Step: Monitor the extracted ion chromatogram (EIC) for underivatized Hya. A successful reaction is validated by the complete disap|

Protocol 3: Two-Step Silylation for GC-MS

Best for: Broad-spectrum metabolomic profiling including short-chain fatty acids and modified amino acids[6].

» Drying: Lyophilize or dry 50 pL of the sample extract under a gentle stream of nitrogen.

« Methoximation: Add 20 pL of methoxyamine hydrochloride (20 mg/mL in pyridine). Vortex vigorously and incubate at 60°C for 60 minutes.

« Silylation: Add 50 pL of BSTFA containing 1% TMCS. Incubate at 60°C for an additional 30 minutes.

« Centrifugation: Cool to room temperature and centrifuge at 14,000 x g for 5 minutes to pellet any insoluble salts. Transfer the supernatant to a GC
« Self-Validation Step: Run a derivatized blank (solvent + reagents only). Silylating agents easily degrade in the presence of moisture, creating siloxe

Quantitative Data & Method Comparison

The table below summarizes the performance metrics of the derivatization strategies discussed, allowing researchers to select the optimal method bz

Derivatization Agent Target Functional Group An
OPA/ Thiol Primary Amines HP
FMOC-CI Primary/Secondary Amines CE
Methoxyamine + BSTFA (1% TMCS) Amines, Hydroxyls, Carboxyls GC
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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